Sodium metavanadate dihydrate

Specification

• CAS No.: 16519-65-6
• Molecular Formula: NaVO3.2(H2O)
• Molecular Weight: 0
• IUPAC Name: sodium;oxido(dioxo)vanadium;dihydrate
• Standard InChI: InChI=1S/Na.2H2O.3O.V/h;2*1H2;;;;/q+1;;;;;-1
• SMILES: O.O.[O-][V](=O)=O.[Na+]

Introduction

Natural Occurrence and Mineralogical Aspects

Occurrence as Minerals

In nature, sodium metavanadate occurs in two distinct mineralogical forms: munirite, which is the dihydrate form (NaVO₃·2H₂O), and metamunirite, which is the anhydrous form (NaVO₃). Both minerals are classified as extremely rare in natural formations, making them of particular interest to mineralogists and geochemists studying vanadium distribution in the earth's crust.

Geographical Distribution

The geographical distribution of these minerals is highly localized. Metamunirite is primarily found in vanadium- and uranium-rich sandstone formations located in the central-western region of the United States. In contrast, munirite (the dihydrate form) has been identified in specific locations in Pakistan and South Africa. The limited natural occurrence of these minerals reflects the unique geological conditions required for their formation, typically involving vanadium-rich environments subject to specific weathering and concentration processes.

Synthesis Methods

Reaction Between Sodium Hydroxide and Vanadium Pentoxide

One of the primary methods for synthesizing sodium metavanadate dihydrate involves the reaction between sodium hydroxide and vanadium pentoxide, following the chemical equation:

2NaOH + V₂O₅ → 2NaVO₃ + H₂O

For the preparation of 100.00 g of sodium metavanadate dihydrate, precise quantities of 57.57 g of vanadium pentoxide and 25.32 g of sodium hydroxide are required according to stoichiometric calculations. The synthesis procedure involves adding small quantities of vanadium pentoxide to a hot concentrated solution of sodium hydroxide with continuous vigorous stirring. The mixture is then heated to approximately 100°C and maintained at this temperature for several minutes to ensure complete reaction. After completion, the solution is filtered to remove any unreacted materials or impurities.

For purification, large quantities of cold ethanol, acetone, or toluene are added to the filtered solution, causing the sodium metavanadate to precipitate as fine crystals or powder at the bottom of the container. This precipitate is then filtered and washed with small amounts of the same solvent to remove any residual sodium hydroxide, resulting in purified sodium metavanadate dihydrate crystals that can be used for further applications or crystal growing.

Reaction Between Sodium Hydroxide and Ammonium Metavanadate

An alternative synthesis method utilizes the reaction between sodium hydroxide and ammonium metavanadate, represented by the chemical equation:

NaOH + NH₄VO₃ → NaVO₃ + H₂O + NH₃↑

This method requires 74.06 g of ammonium metavanadate and 25.32 g of sodium hydroxide to produce 100.00 g of sodium metavanadate dihydrate. The synthesis involves adding small portions of a hot ammonium metavanadate solution to a saturated sodium hydroxide solution while continuously heating and stirring the mixture. This reaction is characterized by the significant release of ammonia gas, which necessitates conducting the synthesis in a fume hood or outdoors due to its potential to irritate the eyes and respiratory system.

Microwave-Assisted Synthesis

A more modern approach to sodium metavanadate synthesis employs microwave heating to enhance reaction efficiency. This method involves the deamination reaction between ammonium metavanadate and sodium bicarbonate or sodium carbonate. The process consists of several key steps:

• Combining ammonium metavanadate and sodium bicarbonate (or alternative sodium compounds) in specific molar ratios (VO₃⁻:Na⁺ = 1:1.01-1.05) in water to create a solution with Na ion concentration of 1.75-2.53 mol/L.

• Applying microwave heating to temperatures between 25-70°C while simultaneously conducting vacuum deamination reactions for 15-30 minutes.

• Performing stirring and evaporative crystallization of the deaminated solution until crystals account for approximately 2/3-4/5 of the solution volume.

• Filtering the solution and washing the crystals with cold water (1-10°C) to obtain sodium metavanadate dihydrate crystals.

• Drying and dehydrating the crystals at 150-200°C for 30-60 minutes to obtain anhydrous sodium metavanadate if desired.

This microwave-assisted method offers several advantages including simplified operation, reduced energy consumption, shorter reaction times, and higher yields ranging from 75.4% to 78.7% across different experimental conditions.

Crystallographic Data and Physical Properties

Crystal System and Structure

Sodium metavanadate dihydrate crystallizes in the orthorhombic crystal system with unit cell parameters of a=14.147 Å, b=3.6496 Å, c=5.364 Å, and angles α=90°, β=90°, γ=90°. This crystal structure differs significantly from the anhydrous form, which adopts a monoclinic crystal system with parameters a=10.552 Å, b=9.468 Å, c=5.879 Å, α=90°, β=108.47°, γ=90°. The structural differences between the hydrated and anhydrous forms are attributed to the water molecules in the crystal lattice, which influence the spatial arrangement of the metavanadate ions and sodium cations.

Solubility and Stability Characteristics

Solubility in Water

Sodium metavanadate dihydrate exhibits temperature-dependent solubility in water, with solubility increasing significantly with temperature as shown in the following table:

Temperature	Solubility (g/100 g water)
20°C (293.15 K)	~26.5
25°C (298.15 K)	~29.2
70°C (343.15 K)	~56.8
80°C (353.15 K)	~60.1

This substantial increase in solubility with temperature is an important consideration for crystallization processes, as it allows for effective recrystallization and purification techniques using temperature-controlled solutions.

Applications and Uses

While the search results provide limited specific information about the applications of sodium metavanadate dihydrate, it is known that vanadium compounds, including sodium metavanadate, find applications across various fields. Sodium metavanadate is used as a catalyst in certain chemical reactions, corrosion inhibitor, and in specialized analytical chemistry applications.

The compound's physical and chemical properties, including its stability, solubility characteristics, and reactivity profile, make it suitable for these technical applications. The development of more efficient synthesis methods, such as the microwave-assisted approach, suggests ongoing industrial interest in this compound for various applications.